Cas no 1448134-24-4 (1-(1,3-thiazol-2-yl)piperidin-4-amine dihydrochloride)

• Product Name: 1-(1,3-thiazol-2-yl)piperidin-4-amine dihydrochloride
• CAS No: 1448134-24-4
• MF: C₈H₁₄ClN₃S
• MW: 219.734858989716
• MDL: MFCD24842731
• CID: 4605443
• PubChem ID: 71811119
• Update Time: 2025-05-25

1-(1,3-thiazol-2-yl)piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(thiazol-2-yl)piperidin-4-amine 2HCl
• 1-(1,3-thiazol-2-yl)piperidin-4-amine dihydrochloride

• MDL： MFCD24842731
• Inchi： 1S/C8H13N3S.ClH/c9-7-1-4-11(5-2-7)8-10-3-6-12-8;/h3,6-7H,1-2,4-5,9H2;1H
• InChI Key： HUHUYAPRXDETBY-UHFFFAOYSA-N
• SMILES： NC1CCN(C2SC=CN=2)CC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(1,3-thiazol-2-yl)piperidin-4-amine dihydrochloride

Comprehensive Overview of 1-(1,3-thiazol-2-yl)piperidin-4-amine dihydrochloride (CAS No. 1448134-24-4)

1-(1,3-thiazol-2-yl)piperidin-4-amine dihydrochloride (CAS No. 1448134-24-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their role in drug discovery and development. The presence of a thiazole ring in its structure further enhances its biological relevance, making it a subject of interest for researchers exploring novel small molecule inhibitors and receptor modulators.

In recent years, the demand for high-purity chemical compounds like 1-(1,3-thiazol-2-yl)piperidin-4-amine dihydrochloride has surged, driven by advancements in precision medicine and targeted therapy. Researchers are particularly interested in its potential as a scaffold for drug design, given its ability to interact with various biological targets. The compound's dihydrochloride salt form ensures improved solubility and stability, which are critical factors for in vitro and in vivo studies. This has led to a growing number of publications and patents referencing its use in central nervous system (CNS) research and infectious disease studies.

One of the most frequently asked questions about 1-(1,3-thiazol-2-yl)piperidin-4-amine dihydrochloride revolves around its synthetic route and purity standards. The compound is typically synthesized through a multi-step process involving piperidine ring functionalization and thiazole coupling, followed by salt formation. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify its purity and structural integrity. These analytical techniques ensure that the compound meets the stringent requirements of pharmaceutical-grade materials, which is essential for reproducibility in research.

The versatility of 1-(1,3-thiazol-2-yl)piperidin-4-amine dihydrochloride extends to its potential applications in neuropharmacology. Recent studies have explored its interaction with G-protein-coupled receptors (GPCRs), a family of proteins implicated in numerous physiological processes. This has sparked interest in its use as a lead compound for developing treatments for neurological disorders such as Parkinson's disease and depression. Additionally, its thiazole moiety has been linked to antimicrobial activity, making it a candidate for antibacterial drug development in an era of increasing antibiotic resistance.

From a commercial perspective, 1-(1,3-thiazol-2-yl)piperidin-4-amine dihydrochloride is available through specialized chemical suppliers and research reagent providers. Its pricing and availability often depend on factors such as batch size, purity level, and custom synthesis requirements. Researchers are advised to source the compound from reputable vendors who provide comprehensive certificates of analysis (CoA) to ensure compliance with regulatory standards. This is particularly important for laboratories engaged in preclinical studies or translational research.

In conclusion, 1-(1,3-thiazol-2-yl)piperidin-4-amine dihydrochloride (CAS No. 1448134-24-4) represents a promising compound with broad applicability in modern drug discovery. Its unique chemical structure, combined with its potential therapeutic benefits, positions it as a valuable tool for scientists tackling some of today's most pressing medical challenges. As research continues to uncover new insights into its mechanisms of action, this compound is likely to remain a focal point in the quest for innovative bioactive molecules.